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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215

For researchers, scientists, and professionals in drug development, sourcing high-purity
deuterated compounds is a critical step in ensuring the accuracy and reliability of experimental
outcomes. 1,5-Dibromopentane-d10, a deuterated analog of 1,5-dibromopentane, serves as a
valuable building block in organic synthesis and a stable isotope-labeled internal standard for
mass spectrometry-based applications. This technical guide provides an in-depth overview of
commercial suppliers offering high-purity 1,5-Dibromopentane-d10, along with relevant
technical data to aid in procurement decisions.

Supplier and Product Overview

Several reputable chemical suppliers specialize in the provision of high-purity deuterated
compounds for research and development purposes. The following table summarizes the key
guantitative information for 1,5-Dibromopentane-d10 available from prominent commercial
suppliers.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15140215?utm_src=pdf-interest
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://www.benchchem.com/product/b15140215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check

Availability & Pricing

) CAS Molecular Isotopic ] Available
Supplier . ) Purity .
Number Weight Enrichment Quantities
MedChemEx 1219802-90- - - Inquire for
240.00 Not specified Not specified )
press 0 details
. 1219802-90- 99 atom % N 0.1g,0.25
Clinivex 240.00 Not specified
0 D[1] gl1]
Pharmaffiliate = 1219802-90- N ) ] Inquire for
240.00 Not specified High Purity )
s 0 details[2]
CymitQuimic
a (distributor )
1219802-90- n n n Inquire for
for Toronto Not specified Not specified Not specified )
0 details[3]
Research
Chemicals)

Experimental Protocols

While specific experimental protocols for the direct use of 1,5-Dibromopentane-d10 are often
application-dependent and developed in-house by research laboratories, general
methodologies for the application of deuterated compounds in drug development are well-
established.

A common application of deuterated compounds like 1,5-Dibromopentane-d10 is in
pharmacokinetic studies using liquid chromatography-mass spectrometry (LC-MS). In such
studies, the deuterated compound is used as an internal standard. The following is a
generalized workflow:

» Standard Preparation: A stock solution of 1,5-Dibromopentane-d10 is prepared in a suitable
organic solvent (e.g., methanol, acetonitrile). A series of working standards are then
prepared by serial dilution.

o Sample Preparation: The biological matrix (e.g., plasma, urine, tissue homogenate) is spiked
with a known concentration of the 1,5-Dibromopentane-d10 internal standard. The analyte
of interest (the non-deuterated counterpart) is then extracted using an appropriate method
such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.
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o LC-MS Analysis: The extracted sample is injected into an LC-MS system. The
chromatographic conditions are optimized to separate the analyte from other matrix
components. The mass spectrometer is operated in multiple reaction monitoring (MRM)
mode to selectively detect the parent and daughter ions of both the analyte and the
deuterated internal standard.

» Quantification: The peak area ratio of the analyte to the internal standard is calculated and
plotted against the concentration of the analyte in the calibration standards to generate a
calibration curve. The concentration of the analyte in the unknown samples is then
determined from this curve.

Visualizing Workflows and Relationships

To further illustrate the application and sourcing of deuterated compounds, the following
diagrams, generated using the DOT language, depict a typical experimental workflow and a
decision-making process for supplier selection.
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A typical experimental workflow for using a deuterated internal standard.
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Decision tree for selecting a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of High-Purity 1,5-
Dibromopentane-d10: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140215#commercial-suppliers-of-high-purity-1-5-
dibromopentane-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://cymitquimica.com/pt/produtos/TR-D425592/1219802-90-0/15-dibromopentane-d10/
https://www.benchchem.com/product/b15140215#commercial-suppliers-of-high-purity-1-5-dibromopentane-d10
https://www.benchchem.com/product/b15140215#commercial-suppliers-of-high-purity-1-5-dibromopentane-d10
https://www.benchchem.com/product/b15140215#commercial-suppliers-of-high-purity-1-5-dibromopentane-d10
https://www.benchchem.com/product/b15140215#commercial-suppliers-of-high-purity-1-5-dibromopentane-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

